Philanthotoxin 74
Philanthotoxin 74
Philanthotoxin 74 (PhTx-74) is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. It is a subtype-selective AMPA receptor antagonist that inhibits homomeric GluR1 and GluR3 as well as heteromeric GluR1/2 receptors (80-100% of glutamate-evoked currents inhibited at 100 µM). It exhibits minimal to no effect on monomeric GluR2 or heteromeric GluR2/3 receptors at concentrations up to 500 µM. PhTx-74 inhibits the GluR5(Q) receptor with a Ki value of 0.29 µM.
Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes.
Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes.
Brand Name:
Vulcanchem
CAS No.:
1227301-51-0
VCID:
VC0539599
InChI:
InChI=1S/C24H42N4O3.2ClH/c1-2-10-23(30)28-22(19-20-11-13-21(29)14-12-20)24(31)27-18-8-5-3-4-7-16-26-17-9-6-15-25;;/h11-14,22,26,29H,2-10,15-19,25H2,1H3,(H,27,31)(H,28,30);2*1H/t22-;;/m0../s1
SMILES:
CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCCCCNCCCCN.Cl.Cl
Molecular Formula:
C24H44Cl2N4O3
Molecular Weight:
507.54
Philanthotoxin 74
CAS No.: 1227301-51-0
Cat. No.: VC0539599
Molecular Formula: C24H44Cl2N4O3
Molecular Weight: 507.54
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Philanthotoxin 74 (PhTx-74) is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. It is a subtype-selective AMPA receptor antagonist that inhibits homomeric GluR1 and GluR3 as well as heteromeric GluR1/2 receptors (80-100% of glutamate-evoked currents inhibited at 100 µM). It exhibits minimal to no effect on monomeric GluR2 or heteromeric GluR2/3 receptors at concentrations up to 500 µM. PhTx-74 inhibits the GluR5(Q) receptor with a Ki value of 0.29 µM. Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes. |
|---|---|
| CAS No. | 1227301-51-0 |
| Molecular Formula | C24H44Cl2N4O3 |
| Molecular Weight | 507.54 |
| IUPAC Name | N-[(2S)-1-[7-(4-aminobutylamino)heptylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]butanamide;dihydrochloride |
| Standard InChI | InChI=1S/C24H42N4O3.2ClH/c1-2-10-23(30)28-22(19-20-11-13-21(29)14-12-20)24(31)27-18-8-5-3-4-7-16-26-17-9-6-15-25;;/h11-14,22,26,29H,2-10,15-19,25H2,1H3,(H,27,31)(H,28,30);2*1H/t22-;;/m0../s1 |
| Standard InChI Key | HWTJQQMIKVJWLH-IKXQUJFKSA-N |
| SMILES | CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCCCCNCCCCN.Cl.Cl |
| Appearance | Solid powder |
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